Cas no 383135-78-2 (1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde)

1-(3-Isoxazolyl)-1H-pyrrole-2-carbaldehyde is a heterocyclic aldehyde compound featuring a pyrrole core substituted with an isoxazole moiety at the 1-position and a formyl group at the 2-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both isoxazole and pyrrole rings enhances its potential as a building block for biologically active molecules, offering diverse binding interactions. Its aldehyde group allows for straightforward derivatization via condensation or nucleophilic addition reactions. The compound’s stability and synthetic versatility make it useful in medicinal chemistry and materials science research.

1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde structure

383135-78-2 structure

Product Name:1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde

CAS No:383135-78-2

MF:C₈H₆N₂O₂

MW:162.145441532135

CID:298519

Update Time:2025-05-24

1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2-carboxaldehyde,1-(3-isoxazolyl)-
- 1H-Pyrrole-2-carboxaldehyde,1-(3-isoxazolyl)-(9CI)
- 1-(1,2-Oxazol-3-yl)-1H-pyrrole-2-carbaldehyde
- 1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde
- Inchi： 1S/C8H6N2O2/c11-6-7-2-1-4-10(7)8-3-5-12-9-8/h1-6H
- InChI Key： YWGTXJYSWRYDHO-UHFFFAOYSA-N
- SMILES： O1C=CC(=N1)N1C=CC=C1C=O

Computed Properties

Exact Mass: 162.04298

Experimental Properties

PSA: 48.03

1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A521158-0.5mg	1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde	383135-78-2	0.5mg	$ 50.00	2022-06-08
TRC	A521158-1mg	1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde	383135-78-2	1mg	$ 65.00	2022-06-08
TRC	A521158-5mg	1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde	383135-78-2	5mg	$ 185.00	2022-06-08

1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Additional information on 1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde

Recent Advances in the Study of 1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde (CAS: 383135-78-2)

The compound 1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde (CAS: 383135-78-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic aldehyde, characterized by the fusion of isoxazole and pyrrole rings, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a key intermediate in the synthesis of pharmacologically active compounds, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde derivatives as inhibitors of bacterial efflux pumps, a mechanism critical for addressing antibiotic resistance. The research team employed molecular docking and in vitro assays to identify several derivatives with potent activity against multidrug-resistant Staphylococcus aureus (MRSA) strains. The study highlighted the compound's ability to enhance the efficacy of conventional antibiotics when used in combination therapies.

In the field of oncology, recent work published in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's potential as a precursor for kinase inhibitors. Researchers developed a series of structurally modified analogs that showed selective inhibition of cyclin-dependent kinases (CDKs), particularly CDK4/6, which are crucial targets in breast cancer treatment. The lead compound from this series demonstrated promising antiproliferative activity in MCF-7 cell lines with an IC50 value of 0.78 μM, while showing minimal cytotoxicity toward normal human fibroblasts.

Structural-activity relationship (SAR) studies have revealed that the aldehyde functionality at the 2-position of the pyrrole ring plays a critical role in the compound's biological activity. This reactive group serves as an anchor point for various chemical modifications, allowing for the generation of diverse derivatives with tailored pharmacological properties. Recent computational studies have provided insights into the compound's binding modes with various biological targets, facilitating rational drug design approaches.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde have been developed. A 2024 report in Organic Process Research & Development described a continuous flow synthesis approach that improved yield (82%) and reduced reaction time compared to traditional batch methods. This advancement is particularly significant for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Looking forward, the unique structural features of 1-(3-isoxazolyl)-1H-pyrrole-2-carbaldehyde continue to inspire new research directions. Current investigations are exploring its potential in neurodegenerative disease therapeutics, with preliminary studies showing activity against amyloid aggregation pathways. As research progresses, this compound is poised to make significant contributions to the development of next-generation therapeutics across multiple disease areas.